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Compound of Interest

Compound Name:
4-(4-dihexadecylamino-styryl)-N-

methylpyridinium iodide

Cat. No.: B045646 Get Quote

In the realm of cellular and neuronal tracing, the selection of an appropriate lipophilic dye is

paramount for generating clear, reliable, and reproducible data. Among the arsenal of available

tracers, DiA (4-(4-(Dihexadecylamino)styryl)-N-methylpyridinium iodide) has carved a niche for

itself, offering distinct advantages for specific applications. This guide provides a

comprehensive comparison of DiA with other commonly used lipophilic tracers, namely DiI,

DiO, and DiD, supported by experimental data and detailed protocols to aid researchers in

making informed decisions.

Mechanism of Action of Lipophilic Tracers
Lipophilic tracers, including DiA, DiI, DiO, and DiD, are characterized by their high affinity for

lipid-rich environments. Their fundamental mechanism of action involves the insertion of their

hydrophobic tails into the lipid bilayer of cell membranes. Once incorporated, these dyes diffuse

laterally throughout the membrane, effectively staining the entire cell. This property makes

them excellent candidates for neuronal tracing, as they can label entire neurons, including their

intricate axonal and dendritic arborizations, through passive diffusion from the point of

application.
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Preparation Labeling Washing Analysis

Prepare stock solution
(1-5 mM in DMSO or ethanol)

Prepare working solution
(1-10 µM in serum-free medium or buffer)

Incubate cells with
working solution

(5-20 min at 37°C)

Centrifuge and resuspend
cells in fresh medium Repeat wash step 2-3 times Image with fluorescence microscopy
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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